4-Ethyl-1-methyl-2,6,7-trioxabicyclo(2.2.2)octane

• CAS RN: 4266-79-9
• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 4-ethyl-1-methyl-2,6,7-trioxabicyclo[2.2.2]octane
• InChI: InChI=1S/C8H14O3/c1-3-8-4-9-7(2,10-5-8)11-6-8/h3-6H2,1-2H3
• InChI Key: SMBRUMZVSRUHEB-UHFFFAOYSA-N
• Canonical SMILES: CCC12COC(OC1)(OC2)C

Description

4-Ethyl-1-methyl-2,6,7-trioxabicyclo(2.2.2)octane is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethylolpropane (268.0 g, 2.0 mol), triethyl orthoacetate (356.4 g, 2.20 mol) and toluene sulfonic acid (4.0 g) were charged into a oven dried round bottom flask equipped with a stirring bar, distillation head and under nitrogen. The resulting solution was heated until the theoretical amount od ethanol was collected. The reaction was cooled to room temperature. Fractional vacuum distillation afforded the product as a water clear liquid, boiling point 62.8-71.2° C. at 0.78-1.80 torr. Yield: 276.0 g (87.3%)